Cas no 2287333-72-4 (2-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol)

• Product Name: 2-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol
• CAS No: 2287333-72-4
• MF: C₉H₉BrFN₃O
• MW: 274.08966422081
• CID: 5963932
• PubChem ID: 165737633
• Update Time: 2025-10-29

2-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6750191
• 2287333-72-4
• 2-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol

• Inchi： 1S/C9H9BrFN3O/c1-5(4-15)14-8-3-6(11)2-7(10)9(8)12-13-14/h2-3,5,15H,4H2,1H3
• InChI Key： FPXFNGVAOJORIB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=NN2C(C)CO)F

Computed Properties

• Exact Mass: 272.99130g/mol
• Monoisotopic Mass: 272.99130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol

Introduction to 2-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol (CAS No: 2287333-72-4)

2-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol, identified by its CAS number 2287333-72-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzotriazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both bromo and fluoro substituents in its molecular framework enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol consists of a propyl alcohol moiety linked to a benzotriazole ring. The benzotriazole core is a well-documented pharmacophore in medicinal chemistry, exhibiting properties that make it suitable for various therapeutic applications. Specifically, the 4-bromo and 6-fluoro substituents play crucial roles in modulating the compound's interactions with biological targets, thereby influencing its efficacy and selectivity.

In recent years, there has been a surge in research focused on developing novel compounds with benzotriazole derivatives due to their demonstrated potential in addressing a wide range of diseases. The brominated benzotriazoles have been particularly studied for their ability to act as intermediates in the synthesis of bioactive molecules. The fluorinated analogs, on the other hand, are recognized for their ability to enhance metabolic stability and binding affinity to biological receptors.

One of the most compelling aspects of 2-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol is its versatility in serving as a building block for more complex pharmacological entities. Researchers have leveraged this compound to design molecules with enhanced pharmacokinetic profiles and improved target specificity. For instance, studies have shown that modifications at the 4-bromo and 6-fluoro positions can significantly alter the compound's interaction with enzymes and receptors, leading to more effective therapeutic outcomes.

The synthesis of 2-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo and fluoro groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the benzotriazole core efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts, making the process more sustainable.

Recent advancements in computational chemistry have further accelerated the development of novel benzotriazole derivatives like 2-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol. Molecular modeling studies have been instrumental in predicting the biological activity of this compound by simulating its interactions with potential targets. These simulations provide valuable insights into the compound's binding affinity and mechanism of action, guiding researchers in optimizing its pharmacological properties.

In clinical settings, compounds derived from benzotriazole scaffolds have shown promise in treating various conditions, including infectious diseases and inflammatory disorders. The structural features of 2-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-ylopropanalcohol) contribute to its potential as an anti-inflammatory agent by modulating key signaling pathways involved in immune responses. Additionally, its ability to cross the blood-brain barrier suggests possible applications in neuropharmacology.

The role of fluorine atoms in enhancing drug bioavailability is well-documented in medicinal chemistry literature. In 2-(4-bromo-octahydroquinolinone)-benzoyl chloride, the fluorine substituent at position 6 increases metabolic stability by resisting hydrolysis under physiological conditions. This property is particularly advantageous for oral administration drugs where first-pass metabolism can significantly reduce bioavailability.

Ethical considerations are paramount when developing new pharmaceuticals derived from compounds like (E)-N'-[(5-fluoropropylidene)amino]-5-chloro-octahydroquinolinone imine dihydrochloride monohydrate CAS 10050898891005088989 or related derivatives. Ensuring that synthetic processes are environmentally sustainable and that clinical trials are conducted with rigorous ethical standards are essential steps in bringing safe and effective medications to market.

The future direction of research on 2-(4-bromo-octahydroquinolinone)-benzoyl chloride CAS 10050898891005088989 includes exploring its potential as a lead compound for drug development. By further optimizing its chemical structure through combinatorial chemistry approaches or high-throughput screening methods researchers aim to identify derivatives with improved therapeutic profiles.